2-(2-fluorophenoxy)-N-(2-methoxyethyl)ethanamine

• IUPAC Name: N-[2-(2-fluorophenoxy)ethyl]-2-methoxyethanamine
• InChI: InChI=1S/C11H16FNO2/c1-14-8-6-13-7-9-15-11-5-3-2-4-10(11)12/h2-5,13H,6-9H2,1H3
• InChI Key: PHUFVPYAHWQJKV-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCOC1=CC=CC=C1F
• Molecular Formula: C11H16FNO2
• DSSTOX Substance ID: DTXSID80366459
• Molecular Weight: 213.25 g/mol
• CAS RN: 420102-44-9

Description

2-(2-fluorophenoxy)-N-(2-methoxyethyl)ethanamine, also known as FMEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

• Chemical Characterization and Metabolism : Studies on similar compounds, such as NBOMe derivatives, have focused on their chemical characterization, metabolism in the human body, and identification of metabolites. For example, research on the metabolism of 25I-NBOMe and 25I-NBOH, which are structurally related to the compound , revealed the involvement of cytochrome P450 enzymes in their metabolism, leading to various biotransformations such as hydroxylation, O-demethylation, N-dealkylation, and dehydrogenation (Nielsen et al., 2017).

• Synthesis and Structural Analysis : Research has also been conducted on the synthesis and structural analysis of related compounds. For instance, studies on nickel(II) complexes chelated by (amino)pyridine ligands, which include compounds with similar functional groups, have provided insights into their potential applications in catalysis and material science (Nyamato et al., 2016).

• Analytical Detection : Analytical methods have been developed for the detection and quantification of related compounds in biological samples, which is crucial for understanding their pharmacokinetics and toxicological profiles. For example, a method for determining 2CC-NBOMe and 25I-NBOMe in human serum highlights the importance of accurate detection techniques in clinical toxicology (Poklis et al., 2013).

• Pharmacological and Toxicological Studies : Although the specific compound "2-(2-fluorophenoxy)-N-(2-methoxyethyl)ethanamine" has not been studied extensively, related compounds have been examined for their pharmacological effects, potential therapeutic applications, and toxicological risks. This research contributes to a broader understanding of the chemical class and its implications for human health.